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Compound of Interest

Compound Name: Fosgonimeton sodium

Cat. No.: B10860400

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the subcutaneous (SC) administration of
fosgonimeton (also known as ATH-1017) in mice, aimed at researchers in neuroscience,
pharmacology, and drug development. This document outlines the mechanism of action, dosing
regimens, pharmacokinetic data, and a standardized experimental workflow for preclinical
studies investigating the therapeutic potential of fosgonimeton.

Introduction

Fosgonimeton is a small molecule positive modulator of the Hepatocyte Growth Factor
(HGF)/MET signaling pathway, a critical system for neuronal health and function. It is a prodrug
that is rapidly converted in plasma to its active metabolite, ATH-1001.[1][2] This active
metabolite crosses the blood-brain barrier and enhances the HGF/MET neurotrophic system,
which is implicated in regenerative and anti-inflammatory processes.[1] Preclinical studies in
mouse models of neurodegeneration, such as Alzheimer's disease, have demonstrated the
potential of fosgonimeton to improve cognitive function.[3][4][5]

Mechanism of Action: HGF/MET Signaling Pathway

Fosgonimeton, through its active metabolite ATH-1001, enhances the binding of HGF to its
receptor, MET. This activation triggers downstream signaling cascades, including the PI3K/Akt
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and MAPK pathways, which are crucial for cell survival, growth, and plasticity.[1]
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Fosgonimeton's Mechanism of Action via HGFIMET Pathway.

Data Presentation
Dosing Regimens in Mouse Models

The following table summarizes subcutaneous dosing regimens for fosgonimeton from various

preclinical studies in mice.
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Dosing
Mouse . . . Referenc
Strain Dosage Frequenc Duration Vehicle
Model e
y
Pharmacok ) Saline with
o Single
inetic BALB/c 0.75 mg/kg q N/A 0.1% [4]
ose
Study glycine
LPS- 0.125,
Induced Not 0.25, 0.5, ) Not
) N Once daily 14 days . [4]
Neuroinfla Specified 1.0,0r1.25 Specified
mmation mg/kg
Alzheimer'
] Not Not Not
s Disease APP/PS1 N N 14 days N [1]
Specified Specified Specified
(APP/PS1)

Pharmacokinetic Parameters

Detailed pharmacokinetic data for fosgonimeton and its active metabolite (ATH-1001/fosgo-AM)

following subcutaneous administration in mice are not extensively available in the public

domain. The table below presents available human pharmacokinetic data for reference;

however, it is crucial to note that these values may not directly translate to mouse models.

Fosgonimeton  ATH-1001 .
Parameter Species Reference
(Humans) (Humans)
Tmax (Time to
Maximum ~0.25 hours ~0.5 hours Human [1]
Concentration)
~1.5 hours
t¥2 (Half-life) ~0.3 hours (initial), 5 hours Human [1]
(terminal)
Dose _ .
) _ Linear Linear Human [1][6]
Proportionality
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Experimental Protocols
General Protocol for Subcutaneous Injection in Mice

This protocol provides a standardized procedure for the subcutaneous administration of

fosgonimeton.

Materials:

Fosgonimeton solution

Sterile saline with 0.1% glycine (or other appropriate vehicle)
Sterile 1 mL syringes

Sterile 27-30 gauge needles

70% ethanol wipes

Appropriate animal restraint device

Procedure:

Preparation of Dosing Solution:

o Aseptically dilute fosgonimeton to the desired concentration using sterile saline with 0.1%
glycine.

o Ensure the solution is well-mixed before drawing it into the syringe.
Animal Restraint:

o Gently restrain the mouse using your preferred method (e.g., scruffing the neck). Ensure
the animal is secure but not distressed.

Injection Site Preparation:

o Wipe the intended injection site (typically the loose skin over the dorsal midline/scruff area)
with a 70% ethanol wipe and allow it to dry.
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e Subcutaneous Injection:

o

Lift a fold of skin at the injection site to create a "tent."

[¢]

Insert the needle, bevel up, at the base of the tented skin, parallel to the body.

[¢]

Gently aspirate to ensure the needle is not in a blood vessel.

[e]

Slowly inject the solution.

o

Withdraw the needle and apply gentle pressure to the injection site if necessary.
e Post-injection Monitoring:

o Return the mouse to its cage and monitor for any signs of distress or adverse reactions at
the injection site.

Experimental Workflow for a Cognitive Study in a Mouse
Model

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of
fosgonimeton in a mouse model of cognitive impairment, such as the lipopolysaccharide (LPS)-
induced neuroinflammation model.
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Experimental Setup

Animal Acclimation
(1 week)

Baseline Behavioral Testing
(Optional)

Disease Induction

Induction of Cognitive Deficit
(e.g., LPS injection)

Daily Subcutaneous
Fosgonimeton Administration

Cognitive Behavioral Testing
(e.g., Y-maze, Morris water maze)

Tissue Collection
(Brain, Blood)

Biochemical & Histological Analysis
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Workflow for Evaluating Fosgonimeton in Mice.
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This workflow can be adapted based on the specific research question and mouse model. For
instance, in genetic models like the APP/PS1 mouse, the "Disease Induction” step is intrinsic to
the animal model. Behavioral testing can be conducted at various time points throughout the
treatment period to assess both acute and chronic effects of fosgonimeton.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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